N-{2-[(4-bromophenyl)amino]-1,2-dihydro-1-acenaphthylenyl}methanesulfonamide

• IUPAC Name: N-[2-(4-bromoanilino)-1,2-dihydroacenaphthylen-1-yl]methanesulfonamide
• InChI: InChI=1S/C19H17BrN2O2S/c1-25(23,24)22-19-16-7-3-5-12-4-2-6-15(17(12)16)18(19)21-14-10-8-13(20)9-11-14/h2-11,18-19,21-22H,1H3
• InChI Key: OGPBBGZBTMSSJK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1C(C2=CC=CC3=C2C1=CC=C3)NC4=CC=C(C=C4)Br
• Molecular Formula: C19H17BrN2O2S
• Molecular Weight: 417.3 g/mol

Description

N-{2-[(4-bromophenyl)amino]-1,2-dihydro-1-acenaphthylenyl}methanesulfonamide, also known as BMS-986165, is a small molecule inhibitor that targets Tyk2, a member of the Janus kinase (JAK) family. JAKs are involved in the signaling pathways of cytokines, which play a crucial role in immune response and inflammation. BMS-986165 has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of autoimmune diseases.

Scientific Research Applications

Synthesis and Chemical Reactions

One area of application involves the synthesis of complex chemical structures. For instance, the reaction of N-(2-bromophenyl)methanesulfonamide with terminal acetylenes, in the presence of palladium catalysts, yields 1-methylsulfonyl-indoles with various functional groups at the 2-position, demonstrating a method for creating structurally diverse molecules in a single step (Sakamoto et al., 1988). Similarly, methanesulfonic acid has been utilized as a catalyst for synthesizing 2-substituted benzoxazoles from carboxylic acids, indicating its role in facilitating complex organic reactions (Kumar, Rudrawar, & Chakraborti, 2008).

Structural and Spectroscopic Investigations

Structural and spectroscopic studies have also been conducted on derivatives similar to N-{2-[(4-bromophenyl)amino]-1,2-dihydro-1-acenaphthylenyl}methanesulfonamide. Research includes the characterization of N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, fully characterized by IR, 1H and 13C NMR, mass spectral analysis, and elemental analysis (Kankanala et al., 2011). This demonstrates the compound's potential for further application in material science and chemical engineering.